Cas no 172495-05-5 (3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol)

• Product Name: 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol
• CAS No: 172495-05-5
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 5705820
• PubChem ID: 54362343
• Update Time: 2025-06-27

3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 172495-05-5
• 3-(5-ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol
• EN300-1625230
• SCHEMBL6983624
• 1,3,4-Thiadiazole-2-propanol, 5-ethyl-
• 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol

• Inchi： 1S/C7H12N2OS/c1-2-6-8-9-7(11-6)4-3-5-10/h10H,2-5H2,1H3
• InChI Key： UNJMIAFTZXHGDL-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN=C1CCCO

Computed Properties

• Exact Mass: 172.06703418g/mol
• Monoisotopic Mass: 172.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 335.4±25.0 °C(Predicted)
• pka: 14.79±0.10(Predicted)

Additional information on 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol

Research Briefing on 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol (CAS: 172495-05-5) in Chemical Biology and Pharmaceutical Applications

3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol (CAS: 172495-05-5) is a thiadiazole derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile pharmacological properties. This compound, characterized by its unique heterocyclic structure, has been explored for its potential applications in drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. The presence of the thiadiazole ring, known for its bioisosteric properties with other heterocycles, enhances the molecule's ability to interact with biological targets, making it a promising scaffold for medicinal chemistry.

Recent studies have focused on the synthesis and optimization of 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol to improve its pharmacokinetic and pharmacodynamic profiles. A 2023 publication in the Journal of Medicinal Chemistry highlighted its efficacy as a precursor in the synthesis of novel inhibitors targeting bacterial DNA gyrase, demonstrating potent activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. The study employed molecular docking and in vitro assays to validate the compound's mechanism of action, revealing strong binding affinity to the gyrase B subunit, a critical target for antibacterial agents.

In addition to its antimicrobial potential, 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol has shown promise in oncology research. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) investigated its derivatives as modulators of the PI3K/AKT/mTOR pathway, a key signaling cascade implicated in cancer cell proliferation and survival. The lead compound derived from this scaffold exhibited selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231) with minimal effects on normal mammary epithelial cells, suggesting a favorable therapeutic window.

The compound's anti-inflammatory properties have also been explored, particularly in the context of neurodegenerative diseases. Research conducted at the University of Cambridge (2023) demonstrated that 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol derivatives could attenuate neuroinflammation by inhibiting NLRP3 inflammasome activation in microglial cells. This finding opens new avenues for developing therapeutics for conditions such as Alzheimer's disease and multiple sclerosis, where neuroinflammation plays a central role.

Despite these advancements, challenges remain in the clinical translation of 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol-based therapeutics. Issues such as metabolic stability, oral bioavailability, and off-target effects need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between academia and industry are essential to accelerate the development of this compound into viable drug candidates. Future research directions may include combinatorial chemistry approaches to expand the diversity of derivatives and advanced formulation strategies to enhance delivery to target tissues.

In conclusion, 3-(5-Ethyl-1,3,4-thiadiazol-2-yl)propan-1-ol (CAS: 172495-05-5) represents a multifaceted scaffold with significant potential across multiple therapeutic areas. Its continued exploration underscores the importance of heterocyclic chemistry in addressing unmet medical needs and advancing drug discovery pipelines.